Cas no 1342274-62-7 (1-(2,4-difluorophenyl)cyclohexylmethanamine)

• Product Name: 1-(2,4-difluorophenyl)cyclohexylmethanamine
• CAS No: 1342274-62-7
• MF: C₁₃H₁₇F₂N
• MW: 225.277590513229
• CID: 6245611
• PubChem ID: 64561561
• Update Time: 2025-10-30

1-(2,4-difluorophenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)cyclohexylmethanamine
• (1-(2,4-Difluorophenyl)cyclohexyl)methanamine
• AKOS013886709
• CS-0285889
• [1-(2,4-difluorophenyl)cyclohexyl]methanamine
• 1342274-62-7
• EN300-1847246

• Inchi： 1S/C13H17F2N/c14-10-4-5-11(12(15)8-10)13(9-16)6-2-1-3-7-13/h4-5,8H,1-3,6-7,9,16H2
• InChI Key： UIMSKEFKUBLQCU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(CN)CCCCC1)F

Computed Properties

• Exact Mass: 225.13290587g/mol
• Monoisotopic Mass: 225.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,4-difluorophenyl)cyclohexylmethanamine

Introduction to 1-(2,4-difluorophenyl)cyclohexylmethanamine (CAS No. 1342274-62-7) in Modern Chemical and Pharmaceutical Research

The compound 1-(2,4-difluorophenyl)cyclohexylmethanamine, identified by the CAS number 1342274-62-7, represents a significant advancement in the realm of chemical and pharmaceutical innovation. This molecule, characterized by its unique structural composition, has garnered attention due to its potential applications in drug discovery and molecular biology. The presence of both aromatic and aliphatic moieties, coupled with fluorine substituents, makes it a compound of considerable interest for researchers exploring novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules featuring fluorine atoms. Fluorine's ability to influence metabolic stability, binding affinity, and electronic properties has made it a cornerstone in medicinal chemistry. The specific arrangement of fluorine atoms in 1-(2,4-difluorophenyl)cyclohexylmethanamine contributes to its distinct chemical profile, enabling interactions that may be pivotal in designing next-generation pharmaceuticals.

The cyclohexylmethanamine moiety introduces a secondary amine functionality, which is a common pharmacophore in many bioactive compounds. This structural feature allows for potential hydrogen bonding interactions with biological targets, enhancing the compound's binding efficacy. Furthermore, the aromatic ring system with difluorophenyl substituents can modulate electronic properties and hydrophobicity, influencing solubility and membrane permeability—critical factors in drug design.

Recent studies have highlighted the importance of fluorinated aromatic compounds in developing antiviral and anticancer agents. The electron-withdrawing nature of fluorine atoms can enhance the potency of drugs by stabilizing reactive intermediates or improving receptor binding. In the context of 1-(2,4-difluorophenyl)cyclohexylmethanamine, these properties may be leveraged to develop novel therapeutic strategies against challenging diseases.

One of the most compelling aspects of this compound is its versatility as a building block for more complex molecules. Researchers have utilized derivatives of this structure to explore new pharmacological pathways. For instance, modifications at the amine group or the aromatic ring have led to compounds with enhanced activity against specific biological targets. Such modifications underscore the compound's potential as a scaffold for further chemical optimization.

The synthesis of 1-(2,4-difluorophenyl)cyclohexylmethanamine involves sophisticated organic chemistry techniques that highlight its synthetic challenge and novelty. Advanced methods such as cross-coupling reactions and transition metal catalysis are often employed to construct the desired framework efficiently. These synthetic strategies not only showcase the compound's complexity but also demonstrate the ingenuity required to produce it at scale for research purposes.

In academic research circles, this compound has been employed in various mechanistic studies to understand how structural modifications affect biological activity. Its role as an intermediate in synthesizing more complex molecules has also been explored, providing insights into reaction pathways that could inform future drug development efforts. The growing body of literature on this compound reflects its significance as a tool for both fundamental and applied research.

The pharmaceutical industry's interest in fluorinated compounds like 1-(2,4-difluorophenyl)cyclohexylmethanamine is driven by their proven track record in improving drug properties such as bioavailability and metabolic stability. As regulatory pressures continue to demand more effective and durable therapies, compounds with unique structural features like this one are poised to play a crucial role in meeting these challenges.

Looking ahead, future research on 1-(2,4-difluorophenyl)cyclohexylmethanamine may uncover additional applications beyond traditional pharmaceuticals. Its potential use in materials science or agrochemicals remains an area ripe for exploration due to its versatile chemical nature. As synthetic methodologies advance further, access to this compound and its derivatives will likely become more streamlined, accelerating discovery across multiple disciplines.